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This guide provides an objective comparison of the photosynthetic constraints in two major

plant lineages: the ancient lycophytes and the more recently evolved angiosperms. By

examining anatomical, physiological, and signaling differences, we explore the factors that limit

carbon assimilation and water use efficiency in these groups. This analysis is supported by

experimental data and detailed methodologies to aid in research and development.

Key Differences in Photosynthetic Performance
Lycophytes, a lineage of vascular plants that dates back over 400 million years, exhibit distinct

anatomical and physiological traits that impose significant constraints on their photosynthetic

capacity compared to the more diverse and widespread angiosperms. These constraints are

reflected in lower rates of gas exchange and differing responses to environmental stress.

Angiosperms, or flowering plants, have evolved a suite of sophisticated mechanisms that allow

for more efficient photosynthesis and water management. These include a more complex leaf

structure, advanced stomatal control, and a highly responsive signaling network.
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The following table summarizes key photosynthetic parameters for representative species of

lycophytes and angiosperms. It is important to note that these values are compiled from

different studies and experimental conditions may vary.

Photosynthetic
Parameter

Lycophyte
(Selaginella)

Angiosperm
(Helianthus
annuus)

Unit

CO2 Assimilation Rate

(A)
4.5[1] 25-30[2] µmol CO₂ m⁻² s⁻¹

Stomatal

Conductance (gs)
0.05[1] 0.2 - 0.4 mol H₂O m⁻² s⁻¹

Mesophyll

Conductance (gm)
0.04[1] 0.1 - 0.3 mol CO₂ m⁻² s⁻¹

Maximum

Carboxylation Rate

(Vcmax)

~20 80 - 120 µmol CO₂ m⁻² s⁻¹

Maximum Electron

Transport Rate (Jmax)
~50 150 - 250

µmol electrons m⁻²

s⁻¹

Intrinsic Water Use

Efficiency (A/gs)
~90 60 - 150 µmol CO₂ mol⁻¹ H₂O

Stomatal Control Mechanisms: A Fundamental
Divide
A primary factor differentiating photosynthetic regulation in lycophytes and angiosperms lies in

their stomatal control mechanisms. Lycophytes rely on a passive hydraulic system, while

angiosperms have evolved an active, hormone-mediated response.

Passive Hydraulic Control in Lycophytes
In lycophytes, stomatal opening and closing are directly linked to the water status of the leaf.

Changes in leaf turgor pressure, driven by water availability, cause the guard cells to passively

swell or shrink, thereby altering the stomatal aperture. This purely mechanical system is less

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/330258271_Anatomical_constraints_to_nonstomatal_diffusion_conductance_and_photosynthesis_in_lycophytes_and_bryophytes
https://www.cabidigitallibrary.org/doi/full/10.5555/20230468502
https://www.researchgate.net/publication/330258271_Anatomical_constraints_to_nonstomatal_diffusion_conductance_and_photosynthesis_in_lycophytes_and_bryophytes
https://www.researchgate.net/publication/330258271_Anatomical_constraints_to_nonstomatal_diffusion_conductance_and_photosynthesis_in_lycophytes_and_bryophytes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


responsive to short-term environmental fluctuations and offers limited ability to optimize water

use.[3][4][5]
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Lycophyte Leaf
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Directly influences

Stomatal Aperture
Directly controls
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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